Cas no 749216-54-4 (Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate)

Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate is a synthetic organic compound with significant potential in medicinal chemistry. This compound exhibits unique structural features, including a pyrazolo[1,5-a]pyrimidine core, which confers favorable pharmacological properties. Its chlorine substitution enhances its bioactivity and selectivity, making it a valuable intermediate in the synthesis of novel pharmaceuticals. The compound's versatility in chemical transformations and its potential for modulating biological targets position it as a promising candidate in drug discovery research.
Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate structure
749216-54-4 structure
Product Name:Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS No:749216-54-4
MF:C9H8ClN3O2
MW:225.631720542908
MDL:MFCD12407817
CID:1081491
PubChem ID:22892048
Update Time:2025-06-18

Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • Ethyl 7-chloropyrazolo-[1,5-a]pyrimidine-3-carboxylate
    • 7-CHLORO-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID ETHYL ESTER
    • QC-5386
    • 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
    • MFCD12407817
    • CS-0049405
    • A865776
    • 749216-54-4
    • ZEB21654
    • P11473
    • DTXSID80628766
    • AAZUFGGEDDFFOB-UHFFFAOYSA-N
    • AS-50922
    • AKOS015969055
    • J-521222
    • AMY42437
    • PB13543
    • SCHEMBL4894562
    • Ethyl7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • MDL： MFCD12407817
    • Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)6-5-12-13-7(10)3-4-11-8(6)13/h3-5H,2H2,1H3
    • InChI Key： AAZUFGGEDDFFOB-UHFFFAOYSA-N
    • SMILES： ClC1=CC=NC2=C(C(=O)OCC)C=NN21

Computed Properties

  • Exact Mass: 225.03100
  • Monoisotopic Mass: 225.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.49000
  • LogP: 1.55940

Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

  • Storage Condition：Sealed in dry,2-8°C(BD163650)

Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

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